Cas no 1021860-94-5 ((4-Methyl-2-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1021860-94-5
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• MDL: MFCD11616521
• CID: 1029592
• Update Time: 2025-08-05

(4-Methyl-2-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid
• [4-methyl-2-(trifluoromethyl)phenyl]boronic acid
• 4-Methyl-2-trifluoromethyl-phenylboronic acid
• 4-Methyl-2-(trifluoromethyl)phenylboronic acid
• KDOJXIIVCMNOSQ-UHFFFAOYSA-N
• FCH1405540
• ST2408039
• AX8168771
• 4-methyl-2-trifluoromethylphenylboronic acid
• (4-methyl-2-(trifluoromethyl)phenyl) boronic acid
• Boronic acid, B-[4-

• MDL： MFCD11616521
• Inchi： 1S/C8H8BF3O2/c1-5-2-3-7(9(13)14)6(4-5)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： KDOJXIIVCMNOSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CC=1B(O)O)(F)F

Computed Properties

• Exact Mass: 204.05700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Topological Polar Surface Area: 40.5

Experimental Properties

• PSA: 40.46000
• LogP: 0.69360

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid

Introduction to (4-Methyl-2-(trifluoromethyl)phenyl)boronic Acid (CAS No. 1021860-94-5)

(4-Methyl-2-(trifluoromethyl)phenyl)boronic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1021860-94-5, is characterized by its unique structural features, which include a phenyl ring substituted with a methyl group at the 4-position and a trifluoromethyl group at the 2-position, along with a boronic acid functional group. These structural attributes make it a valuable intermediate in various synthetic applications, particularly in the development of fine chemicals and pharmaceuticals.

The significance of (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid lies in its versatility as a building block in organic synthesis. Boronic acids are known for their ability to participate in various chemical reactions, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The presence of both the methyl and trifluoromethyl groups in this compound enhances its reactivity and stability, making it an ideal candidate for use in high-value synthetic pathways.

In recent years, there has been a growing interest in the application of (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid in the pharmaceutical industry. Its structural motifs are frequently found in biologically active molecules, and its boronic acid moiety allows for easy functionalization, enabling the construction of diverse pharmacophores. This has led to its incorporation into numerous drug discovery programs aimed at identifying novel therapeutic agents.

One of the most compelling aspects of (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid is its role in the development of targeted therapies. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders. The ability to precisely modify the structure of these compounds through boronic acid chemistry has opened up new avenues for therapeutic intervention.

The synthesis of (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid involves multi-step organic transformations that highlight the compound's complexity and synthetic utility. The process typically begins with the preparation of a precursor molecule, followed by functional group transformations that introduce the methyl and trifluoromethyl groups at specific positions on the phenyl ring. The final step involves the introduction of the boronic acid moiety, which is achieved through lithiation-borylation or other boronation techniques.

Recent advancements in synthetic methodologies have further refined the production of (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid, making it more accessible for industrial applications. These improvements include greener synthetic routes that minimize waste and improve yield, aligning with global efforts to promote sustainable chemistry. Additionally, novel catalytic systems have been developed to enhance reaction efficiency, reducing the need for harsh conditions and costly reagents.

The applications of (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of advanced materials with enhanced performance characteristics. In agrochemicals, this compound serves as a key intermediate in the synthesis of pesticides and herbicides, helping to improve crop protection strategies.

As research continues to uncover new uses for (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid, its importance in modern chemistry is likely to grow. The compound's ability to bridge multiple disciplines underscores its versatility and potential impact on various industries. By leveraging its unique structural features and reactivity patterns, scientists are poised to develop innovative solutions that address some of today's most pressing challenges.

In conclusion, (4-Methyl-2-(trifluoromethyl)phenyl)boronic acid (CAS No. 1021860-94-5) is a multifaceted compound with significant implications for pharmaceuticals, materials science, and agrochemicals. Its role as a synthetic intermediate continues to be refined through ongoing research efforts aimed at optimizing its production and expanding its applications. As we move forward into an era where interdisciplinary collaboration is essential, compounds like this one will play a crucial role in driving innovation across multiple scientific domains.